Cas no 62404-20-0 (2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)-)
62404-20-0 structure
Product Name:2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)-
CAS No:62404-20-0
MF:C14H15NOS
MW:245.340002298355
CID:445932
PubChem ID:12323264
Update Time:2025-04-19
2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)-
- N,N-dimethyl-5-(4-methylphenyl)thiophene-2-carboxamide
- 62404-20-0
- DTXSID70488957
-
- Inchi: 1S/C14H15NOS/c1-10-4-6-11(7-5-10)12-8-9-13(17-12)14(16)15(2)3/h4-9H,1-3H3
- InChI Key: ZWPPWOQYLHJZDZ-UHFFFAOYSA-N
- SMILES: S1C(C(N(C)C)=O)=CC=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 245.08755
- Monoisotopic Mass: 245.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 48.6Ų
Experimental Properties
- PSA: 20.31
2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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